Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate

Specification

• CAS No.: 100501-62-0
• Molecular Formula: C14H12F3NO3
• Molecular Weight: 299.24 g/mol
• IUPAC Name: ethyl 1-ethyl-6,7,8-trifluoro-4-oxoquinoline-3-carboxylate
• Standard InChI: InChI=1S/C14H12F3NO3/c1-3-18-6-8(14(20)21-4-2)13(19)7-5-9(15)10(16)11(17)12(7)18/h5-6H,3-4H2,1-2H3
• Standard InChI Key: LWLLHOVWIFISMG-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)F)F)C(=O)OCC
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)F)F)C(=O)OCC

Introduction

Chemical Identity and Nomenclature

Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate is a fluorinated quinoline derivative with several synonyms in chemical literature. The compound is identified primarily by its CAS Registry Number 100501-62-0, which serves as its unique identifier in chemical databases. Its molecular formula is C14H12F3NO3, corresponding to a molecular weight of 299.25 g/mol. This compound belongs to the broader class of fluorinated quinolines and is specifically categorized as a quinolone derivative with potential pharmaceutical relevance.

The compound has several synonyms in scientific literature, including:

• 1-Ethyl-6,7,8-trifluoro-4-oxohydroquinone-3-carboxylic acid ethyl ester

• Ethyl 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate

• ETHYL-6,7,8-TRIFLUORO-N-ETHYL-2,5-THIHYDRO-4-OXO-3-QUINOLINE CARBOXYLATE

Physical and Chemical Properties

Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate exhibits distinct physical and chemical properties that are important for its characterization and handling in laboratory settings. The comprehensive physical and chemical profile of this compound is presented in the following table:

Property	Value
Molecular Formula	C14H12F3NO3
Molecular Weight	299.25 g/mol
Physical State	White powder to crystal
Melting Point	204-208 °C
Boiling Point	392.3±42.0 °C (Predicted)
Density	1.363±0.06 g/cm³ (Predicted)
Flash Point	191°C
Refractive Index	1.519
Vapor Pressure	2.32E-06 mmHg at 25°C
pKa	0.18±0.70 (Predicted)
Storage Condition	2-8°C

Spectroscopic and Analytical Characterization

Spectroscopic and analytical methods provide essential tools for identifying and characterizing Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate. Several spectroscopic parameters are available from the search results, particularly focusing on its structural identification.

Structural Identifiers

The compound can be uniquely identified through several chemical identifiers:

Identifier Type	Value
InChI	InChI=1/C14H12F3NO3/c1-3-18-6-8(14(20)21-4-2)13(19)7-5-9(15)10(16)11(17)12(7)18/h5-6H,3-4H2,1-2H3
InChI Key	ONQDAESGZUODFI-UHFFFAOYSA-N
SMILES	CCOC(=O)C1=CNC2=C(C(=C(C=C2C1=O)F)F)F
EINECS	405-880-3
MDL Number	MFCD00276022

Spectroscopic Properties

Category	Classification
GHS Symbol	GHS07 (Warning)
Signal Word	Warning
Hazard Statements	H317: May cause an allergic skin reaction
	H412: Harmful to aquatic life with long lasting effects
	H319: Causes serious eye irritation
Precautionary Statements	P273: Avoid release to the environment
	P280: Wear protective gloves/protective clothing/eye protection/face protection
	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
Hazard Codes	Xi: Irritant
Risk Phrases	R43, R52/53
Safety Phrases	S24, S37, S61

Relationship to Other Fluorinated Quinolines

Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate belongs to a broader family of fluorinated quinoline derivatives. A related compound, Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (CAS: 79660-46-1), differs primarily in lacking the N-ethyl substitution at position 1.

Comparison with Related Compounds

Property	Ethyl 1-ethyl-6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
CAS Number	100501-62-0	79660-46-1
Molecular Formula	C14H12F3NO3	C12H8F3NO3
Molecular Weight	299.25 g/mol	271.19 g/mol
Structural Difference	N-ethyl substituent present	No N-ethyl substituent
Source

This structural relationship demonstrates the systematic modification of the quinoline scaffold to create a family of related compounds with potentially different pharmacological or chemical properties. The N-ethylation likely influences characteristics such as lipophilicity, binding to biological targets, and metabolic stability.

Supplier	Purity	Packaging	Price	Update Date
TCI Chemical	97%	25g	$182	2023/06/20
Alfa Chemistry	95%	Not specified	Not specified	Not specified
Sigma-Aldrich	Not specified	Not specified	Not specified	Not specified

The compound is typically packaged in small quantities suitable for laboratory research applications, reflecting its specialized research purpose rather than industrial-scale usage.